Cas no 2228438-61-5 (4-cyclohexyl-3,3-difluorobutan-1-ol)

• Product Name: 4-cyclohexyl-3,3-difluorobutan-1-ol
• CAS No: 2228438-61-5
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 6440935
• PubChem ID: 165631774
• Update Time: 2025-05-19

4-cyclohexyl-3,3-difluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-3,3-difluorobutan-1-ol
• EN300-1942047
• 2228438-61-5

• Inchi： 1S/C10H18F2O/c11-10(12,6-7-13)8-9-4-2-1-3-5-9/h9,13H,1-8H2
• InChI Key： QLEFPCBMPNHMDP-UHFFFAOYSA-N
• SMILES： FC(CCO)(CC1CCCCC1)F

Computed Properties

• Exact Mass: 192.13257152g/mol
• Monoisotopic Mass: 192.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-cyclohexyl-3,3-difluorobutan-1-ol

Professional Introduction to 4-cyclohexyl-3,3-difluorobutan-1-ol (CAS No: 2228438-61-5)

4-cyclohexyl-3,3-difluorobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228438-61-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclohexyl and difluorobutyl moieties in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of a cyclohexyl group attached to a four-carbon chain, where the third and fourth carbon atoms are substituted with fluorine atoms. This arrangement results in a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The cyclohexyl group contributes to the overall solubility and bioavailability of the compound, while the fluorine atoms introduce rigidity and electronic effects that can influence binding interactions with biological targets.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical development. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs, including their absorption, distribution, metabolism, and excretion (ADME). Additionally, fluorine substitution can improve the metabolic stability of molecules by preventing oxidative degradation. The incorporation of fluorine into drug candidates has been associated with increased binding affinity and selectivity, making it a preferred strategy in modern drug discovery.

4-cyclohexyl-3,3-difluorobutan-1-ol has been explored in several preclinical studies as a potential intermediate in the synthesis of more complex pharmacophores. Its structural motif is reminiscent of other fluorinated alcohols that have shown promise in treating various diseases. For instance, fluorinated alcohols have been investigated for their antimicrobial and anti-inflammatory properties. The compound's ability to interact with biological targets such as enzymes and receptors has been studied using computational modeling and experimental techniques.

One of the most compelling aspects of 4-cyclohexyl-3,3-difluorobutan-1-ol is its versatility in chemical modification. The presence of both hydroxyl and fluorine substituents provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to its use in the synthesis of analogs with enhanced pharmacological activity. Researchers have utilized this compound as a building block to create novel molecules with improved efficacy and reduced side effects.

The synthesis of 4-cyclohexyl-3,3-difluorobutan-1-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of halogenated precursors followed by nucleophilic substitution reactions to introduce the cyclohexyl group. Subsequent fluorination steps are employed to achieve the desired difluorobutyl moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, 4-cyclohexyl-3,3-difluorobutan-1-ol (CAS No: 2228438-61-5) represents a promising compound in the realm of medicinal chemistry. Its unique structural features and potential applications make it a valuable asset for researchers developing new therapeutic agents. As our understanding of fluorinated compounds continues to evolve, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.